Cas no 14366-69-9 (Benzene, 1-chloro-4-[(4-chlorobutyl)thio]-)

• Product Name: Benzene, 1-chloro-4-[(4-chlorobutyl)thio]-
• CAS No: 14366-69-9
• MF: C₁₀H₁₂Cl₂S
• MW: 235.173279762268
• CID: 1313609
• Update Time: 2024-08-18

Benzene, 1-chloro-4-[(4-chlorobutyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-[(4-chlorobutyl)thio]-

• Inchi： 1S/C10H12Cl2S/c11-7-1-2-8-13-10-5-3-9(12)4-6-10/h3-6H,1-2,7-8H2
• InChI Key： MVGSZOMOXALVBD-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(SCCCCCl)C=C1

Computed Properties

• Exact Mass: 234.00386
• Monoisotopic Mass: 234.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3A^2

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 180 °C(Press: 12 Torr)
• PSA: 0